Cas no 956329-14-9 (1-(3-BROMOPHENYL)-3-METHYL-1H-PYRAZOL-5-AMINE)

• Product Name: 1-(3-BROMOPHENYL)-3-METHYL-1H-PYRAZOL-5-AMINE
• CAS No: 956329-14-9
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• MDL: MFCD08444661
• CID: 3032523
• PubChem ID: 16228125
• Update Time: 2025-11-06

1-(3-BROMOPHENYL)-3-METHYL-1H-PYRAZOL-5-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(3-BROMOPHENYL)-3-METHYL-1H-PYRAZOL-5-AMINE
• G58618
• MFCD08444661
• SCHEMBL18694492
• CS-0247043
• 956329-14-9
• Z228586590
• AKOS002679674
• 2-(3-BROMOPHENYL)-5-METHYLPYRAZOL-3-AMINE
• KS-6873
• DB-161284
• EN300-35465
• GNB32914

• MDL： MFCD08444661
• Inchi： 1S/C10H10BrN3/c1-7-5-10(12)14(13-7)9-4-2-3-8(11)6-9/h2-6H,12H2,1H3
• InChI Key： ZNIAENRPUGQHOI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C(=CC(C)=N1)N

Computed Properties

• Exact Mass: 251.00581g/mol
• Monoisotopic Mass: 251.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 387.8±32.0 °C at 760 mmHg
• Flash Point: 188.3±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(3-BROMOPHENYL)-3-METHYL-1H-PYRAZOL-5-AMINE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-BROMOPHENYL)-3-METHYL-1H-PYRAZOL-5-AMINE

Research Brief on 1-(3-Bromophenyl)-3-methyl-1H-pyrazol-5-amine (CAS: 956329-14-9): Recent Advances and Applications

1-(3-Bromophenyl)-3-methyl-1H-pyrazol-5-amine (CAS: 956329-14-9) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have highlighted its role as a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug development.

The compound's structural features, including the bromophenyl and methylpyrazole moieties, make it an attractive candidate for further chemical modifications. Recent synthetic methodologies have optimized the production of 1-(3-Bromophenyl)-3-methyl-1H-pyrazol-5-amine, with improvements in yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis approach that reduced reaction times and improved scalability, making it more feasible for industrial applications.

In terms of pharmacological applications, 1-(3-Bromophenyl)-3-methyl-1H-pyrazol-5-amine has shown promise as a building block for kinase inhibitors. Kinases are critical targets in cancer therapy, and the pyrazole core of this compound can be functionalized to enhance binding affinity and selectivity. A recent preclinical study (2024) reported the development of a series of derivatives based on this scaffold, which exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), both of which are implicated in tumor growth and angiogenesis.

Additionally, the anti-inflammatory potential of 1-(3-Bromophenyl)-3-methyl-1H-pyrazol-5-amine derivatives has been explored. Researchers have identified that modifications to the amine group can lead to compounds with significant COX-2 (cyclooxygenase-2) inhibitory activity, which is relevant for treating inflammatory conditions such as arthritis. A 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted one such derivative that demonstrated reduced gastrointestinal toxicity compared to traditional NSAIDs (non-steroidal anti-inflammatory drugs), suggesting a safer profile for long-term use.

Beyond its direct pharmacological applications, 1-(3-Bromophenyl)-3-methyl-1H-pyrazol-5-amine has also been utilized in chemical biology as a probe to study enzyme mechanisms. Its bromine substituent allows for further functionalization via cross-coupling reactions, enabling the creation of diverse chemical libraries for high-throughput screening. This versatility underscores its value in both academic and industrial research settings.

In conclusion, 1-(3-Bromophenyl)-3-methyl-1H-pyrazol-5-amine (CAS: 956329-14-9) represents a promising scaffold in medicinal chemistry, with recent advancements highlighting its potential in kinase inhibition, anti-inflammatory therapy, and chemical probe development. Continued research into its derivatives and optimization of synthetic routes will likely expand its applications in drug discovery and beyond. Future studies should focus on in vivo efficacy and toxicity profiles to further validate its therapeutic potential.